Ethyl 6-(4-chlorophenyl)-4-(difluoromethyl)-2-methylnicotinate
Overview
Description
Molecular Structure Analysis
The molecular structure of Ethyl 6-(4-chlorophenyl)-4-(difluoromethyl)-2-methylnicotinate is not explicitly mentioned in the search results .Chemical Reactions Analysis
The specific chemical reactions involving this compound are not found in the search results .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not explicitly mentioned in the search results .Scientific Research Applications
Synthesis and Development
- Multi-Kilogram-Scale Synthesis for Clinical Studies : The development of a multi-kilogram-scale synthesis of AZD1283, involving a compound similar in complexity to Ethyl 6-(4-chlorophenyl)-4-(difluoromethyl)-2-methylnicotinate, highlights the importance of scalable synthetic strategies in supporting preclinical and clinical studies. This research demonstrates the capabilities for large-scale synthesis of complex molecules for therapeutic applications (Andersen et al., 2013).
Spectroscopic Studies
- Vibrational Spectroscopic and Quantum Mechanical Study : A detailed spectroscopic analysis (FT-IR, FT-Raman) complemented by quantum mechanical studies on a structurally similar compound provides insights into interpreting and predicting vibrational spectra, molecular geometry, and electronic properties. This type of study can elucidate the structural and electronic characteristics of compounds like this compound, potentially informing their reactivity and applications in various scientific fields (Kuruvilla et al., 2018).
Polymerization Catalyst Studies
- Ethylene Polymerization Catalyst Performance : Research on the performance of specific catalysts in ethylene polymerization, exhibiting "multisite-like" behavior, could be relevant to understanding how modifications in the molecular structure, similar to those in this compound, impact catalytic activity and polymer properties. Such studies contribute to the development of new materials with tailored properties for industrial applications (Semikolenova et al., 2017).
Chlorophyll Derivatives for Photonic Applications
- Chlorophyll Derivatives Synthesis : Research into synthesizing chlorophyll-a derivatives with specific substituents and studying their optical properties provides a basis for designing molecules with potential applications in photonic and electronic devices. Similar strategies could be applied to modify this compound for specific scientific or technological applications (Yamamoto & Tamiaki, 2015).
Mechanism of Action
Future Directions
properties
IUPAC Name |
ethyl 6-(4-chlorophenyl)-4-(difluoromethyl)-2-methylpyridine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClF2NO2/c1-3-22-16(21)14-9(2)20-13(8-12(14)15(18)19)10-4-6-11(17)7-5-10/h4-8,15H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WVZYEDBQLIQSKP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(C=C1C(F)F)C2=CC=C(C=C2)Cl)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClF2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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